2-(2-acetyl-4-chlorophenoxy)-N-(2,1,3-benzothiadiazol-4-yl)acetamide

• IUPAC Name: 2-(2-acetyl-4-chlorophenoxy)-N-(2,1,3-benzothiadiazol-4-yl)acetamide
• InChI: InChI=1S/C16H12ClN3O3S/c1-9(21)11-7-10(17)5-6-14(11)23-8-15(22)18-12-3-2-4-13-16(12)20-24-19-13/h2-7H,8H2,1H3,(H,18,22)
• InChI Key: WBNGABZHSOKRKR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=CC(=C1)Cl)OCC(=O)NC2=CC=CC3=NSN=C32
• Molecular Formula: C16H12ClN3O3S
• Molecular Weight: 361.8 g/mol

Description

2-(2-acetyl-4-chlorophenoxy)-N-(2,1,3-benzothiadiazol-4-yl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as ACTZ or Acetazolamide-thiadiazole and has a molecular weight of 402.89 g/mol. It is a white to off-white powder that is soluble in water and organic solvents.

Mechanism of Action

The mechanism of action of 2-(2-acetyl-4-chlorophenoxy)-N-(2,1,3-benzothiadiazol-4-yl)acetamide is not fully understood. However, it is believed to act as a carbonic anhydrase inhibitor, which reduces the production of carbonic acid in the body. This, in turn, reduces the production of cerebrospinal fluid, which can help reduce intracranial pressure.
Biochemical and Physiological Effects:
2-(2-acetyl-4-chlorophenoxy)-N-(2,1,3-benzothiadiazol-4-yl)acetamide has been shown to have several biochemical and physiological effects. It has been found to reduce the production of cerebrospinal fluid, which can help reduce intracranial pressure. It has also been found to have neuroprotective effects, reducing neuronal damage caused by ischemia and oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(2-acetyl-4-chlorophenoxy)-N-(2,1,3-benzothiadiazol-4-yl)acetamide in lab experiments is that it has been extensively studied, and its mechanism of action is well understood. It is also readily available and relatively inexpensive. However, one limitation is that it can be toxic at high doses, which can limit its use in some experiments.

Future Directions

There are several future directions for research on 2-(2-acetyl-4-chlorophenoxy)-N-(2,1,3-benzothiadiazol-4-yl)acetamide. One potential direction is to investigate its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another direction is to study its potential use in the treatment of glaucoma, a disease that causes damage to the optic nerve. Finally, researchers could investigate its potential use in the treatment of epilepsy, a neurological disorder characterized by seizures.
Conclusion:
In conclusion, 2-(2-acetyl-4-chlorophenoxy)-N-(2,1,3-benzothiadiazol-4-yl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It has been found to have neuroprotective effects, reducing neuronal damage caused by ischemia and oxidative stress. Its mechanism of action is not fully understood, but it is believed to act as a carbonic anhydrase inhibitor, reducing the production of carbonic acid in the body. Future research could investigate its potential use in the treatment of neurodegenerative diseases, glaucoma, and epilepsy.

Synthesis Methods

The synthesis of 2-(2-acetyl-4-chlorophenoxy)-N-(2,1,3-benzothiadiazol-4-yl)acetamide involves the reaction between 2-acetyl-4-chlorophenol and 2-amino-1,3-benzothiazole in the presence of acetic anhydride and sodium acetate. The reaction proceeds through an acylation process, followed by a nucleophilic substitution reaction to yield the final product.

Scientific Research Applications

2-(2-acetyl-4-chlorophenoxy)-N-(2,1,3-benzothiadiazol-4-yl)acetamide has been studied for its potential applications in various scientific research fields. One of the most significant applications is in the field of neuroscience, where it has been shown to have neuroprotective effects. It has been found to reduce neuronal damage caused by ischemia and oxidative stress.